Cas no 1036389-83-9 (2-bromo-4-fluoro-5-nitro-benzoic acid)

• Product Name: 2-bromo-4-fluoro-5-nitro-benzoic acid
• CAS No: 1036389-83-9
• MF: C₇H₃BrFNO₄
• MW: 264.00542473793
• MDL: MFCD11847619
• CID: 1069998
• Update Time: 2025-09-21

2-bromo-4-fluoro-5-nitro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-5-nitrobenzoic acid
• 2-bromo-4-fluoro-5-nitro-benzoic acid
• NE46984
• AK146346
• Z1259161853

• MDL： MFCD11847619
• Inchi： 1S/C7H3BrFNO4/c8-4-2-5(9)6(10(13)14)1-3(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： APETYHSLTIVOQX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 257
• Topological Polar Surface Area: 83.1

Experimental Properties

• Density: 1.967±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 379.8±42.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),

2-bromo-4-fluoro-5-nitro-benzoic acid Security Information

• Hazard Statement： H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives